1-(5-((2,4-dichlorophenyl)thio)-4-nitrothiophen-2-yl)ethanone
Cat. No. B8607535
M. Wt: 348.2 g/mol
InChI Key: YQTNXNYANZYTBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680139B2
Procedure details
Prepared according to the procedure described as in Step B for example 1 from 1-(5-Chloro-4-nitro-2-thienyl)ethanone (0.164 g, 0.8 mmol) and 2,4-dichlorobenzenethiol (0.143 g, 0.8 mmol). The title compound was obtained as an orange solid (132 mg, 47.3% yield). 1H NMR (300 MHz, CDCl3) δ: 8.09 (1H, s), 7.68 (2H, m), 7.42 (1H, d), 2.50 (3H, s).
Name
Name
Yield
47.3%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[S:6][C:5]([C:7](=[O:9])[CH3:8])=[CH:4][C:3]=1[N+:10]([O-:12])=[O:11].[Cl:13][C:14]1[CH:19]=[C:18]([Cl:20])[CH:17]=[CH:16][C:15]=1[SH:21]>>[Cl:13][C:14]1[CH:19]=[C:18]([Cl:20])[CH:17]=[CH:16][C:15]=1[S:21][C:2]1[S:6][C:5]([C:7](=[O:9])[CH3:8])=[CH:4][C:3]=1[N+:10]([O-:12])=[O:11]
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Inputs
Step One
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Name
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Quantity
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0.164 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(S1)C(C)=O)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0.143 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)Cl)S
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)Cl)SC1=C(C=C(S1)C(C)=O)[N+](=O)[O-]
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 132 mg | |
| YIELD: PERCENTYIELD | 47.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
